Cas no 1523055-06-2 (3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine)

• Product Name: 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine
• CAS No: 1523055-06-2
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• MDL: MFCD19612058
• CID: 5161161
• PubChem ID: 63937694
• Update Time: 2025-10-29

3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-(tetrahydro-2H-pyran-4-yl)-
• 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine

• MDL： MFCD19612058
• Inchi： 1S/C11H19N3O/c1-8-11(7-12)9(2)14(13-8)10-3-5-15-6-4-10/h10H,3-7,12H2,1-2H3
• InChI Key： MEJIIORSRUHHMK-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C(C)=C(CN)C(C)=N1

Additional information on 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine

Research Brief on 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1523055-06-2): Recent Advances and Applications

The compound 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1523055-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and oxane ring, exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of key biological pathways, particularly in the context of inflammation, oncology, and neurological disorders.

One of the most notable findings in recent research is the compound's interaction with G-protein-coupled receptors (GPCRs), a class of receptors that play a critical role in signal transduction. Preliminary in vitro studies have demonstrated that 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine exhibits selective binding affinity for certain GPCR subtypes, suggesting its potential as a lead compound for the development of novel therapeutics. Researchers have also investigated its pharmacokinetic properties, including bioavailability and metabolic stability, which are crucial for its transition from bench to bedside.

In addition to its pharmacological potential, recent synthetic chemistry efforts have focused on optimizing the production of 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of large-scale production. These developments are particularly relevant for pharmaceutical companies aiming to incorporate this compound into their drug discovery pipelines.

Another area of interest is the compound's potential role in combination therapies. Recent preclinical studies have explored its synergistic effects with existing drugs, particularly in the treatment of resistant cancers. For instance, when combined with standard chemotherapeutic agents, 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine has shown enhanced efficacy in overcoming drug resistance mechanisms, offering a new avenue for improving patient outcomes.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as toxicity profiles, off-target effects, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research on 3,5-dimethyl-1-(oxan-4-yl)-1H-pyrazol-4-ylmethanamine underscores its potential as a versatile scaffold for drug development. Continued interdisciplinary collaboration between chemists, biologists, and clinicians will be essential to fully realize its therapeutic promise.